6-(3-Fluoropropoxy)-indan-1-one
Overview
Description
6-(3-Fluoropropoxy)-indan-1-one is a useful research compound. Its molecular formula is C12H13FO2 and its molecular weight is 208.23 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Applications
- 6-(3-Fluoropropoxy)-indan-1-one derivatives have been synthesized and studied for their potential antianxiety activities. Structural modifications of these molecules and their impact on activity were systematically examined (Kikumoto et al., 1983).
- Indan derivatives, including those related to this compound, have been synthesized and reviewed for their analgesic and anti-inflammatory properties. Indan acids in particular have been noted for their low ulcerogenicity (Bachar et al., 2016).
- The compound has been identified as a potent G protein-coupled receptor 119 (GPR119) agonist, which is instrumental in exploring the pharmacological potential of GPR119 agonists (Sakairi et al., 2012).
- Indanones, including this compound, are key intermediates in the synthesis of various pharmaceutical and biologically active compounds. Their synthesis involves Friedel-Crafts alkylation or tandem Friedel-Crafts alkylation-cycloacylation under superacidic conditions (Prakash et al., 2010).
Applications in Drug Delivery and Therapeutics
- The compound has been used in a thermoresponsive drug release system for cancer thermo-chemotherapy and intracellular imaging, demonstrating its potential in targeted tumor cell drug delivery and therapy (Shen et al., 2016).
- It has also been involved in the synthesis of fluorinated analogs, which have been assessed for their pharmacokinetic properties and potential as PET tracers in medical imaging (Pan et al., 2013).
Chemical Properties and Interactions
- Studies have investigated the photoinduced C-F bond cleavage in fluorinated compounds like this compound and its relevance to phototoxicity in certain drugs (Fasani et al., 1999).
- The compound has been part of studies involving the synthesis of indanpropionic acids, which were evaluated as uterine relaxants, showcasing the versatility of indan derivatives in medicinal chemistry (Witiak et al., 1984).
Properties
IUPAC Name |
6-(3-fluoropropoxy)-2,3-dihydroinden-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13FO2/c13-6-1-7-15-10-4-2-9-3-5-12(14)11(9)8-10/h2,4,8H,1,3,5-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAHGCXCELXOBDW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)C2=C1C=CC(=C2)OCCCF | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13FO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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